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Compound of Interest

Compound Name: Br-PEG3-OH

Cat. No.: B1667889

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety and handling precautions for 2-(2-(2-
Bromoethoxy)ethoxy)ethanol, commonly known as Br-PEG3-OH. Adherence to these
guidelines is crucial to ensure personal safety and maintain the integrity of research outcomes
in laboratory and drug development settings.

Core Chemical and Physical Properties

Br-PEG3-OH is a hydrophilic PEG linker containing a bromide group and a terminal hydroxyl
group.[1] It is a colorless to light yellow liquid utilized in medical research, drug-release,
nanotechnology, and new materials research.[2][3] Its key physical and chemical properties are
summarized below for easy reference.
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Property Value Source
CAS Number 57641-67-5 [2]
Molecular Formula C6H13BrO3 [2]
Molecular Weight 213.07 g/mol [2]
Appearance Colorless to Light Yellow Liquid  [3][4]
Purity >95% to 98.81% [2][3]
Boiling Point 276.3 £ 20.0 °C at 760 mmHg

Density 1.411 + 0.06 g/cm3 [3]
Solubility Water, DMSO, DMF, DCM [1]

Hazard Identification and First Aid Measures

Br-PEG3-OH is classified as a hazardous substance. The accompanying GHS pictograms

indicate that it is toxic if swallowed, in contact with skin, or if inhaled. It is also suspected of

causing genetic defects.

Signal Word: Danger

Hazard Statements:

H301: Toxic if swallowed.

e H311: Toxic in contact with skin.

e H315: Causes skin irritation.[4][5]

o H318: Causes serious eye damage.[5]

e H331: Toxic if inhaled.

e H335: May cause respiratory irritation.[4][5]

e H341: Suspected of causing genetic defects.
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e H410: Very toxic to aquatic life with long lasting effects.[6]

Precautionary Statements and First Aid:

Precautionary Statement

Action

First Aid Measures

P261: Avoid breathing
dust/fume/gas/mist/vapours/sp

ray.[5]

Use only outdoors or in a well-

ventilated area.[5]

If Inhaled: Remove person to
fresh air and keep comfortable
for breathing.[5] Get medical
help if you feel unwell.[5] If
breathing is difficult, give
oxygen. If not breathing, give

artificial respiration.[7]

P264: Wash skin thoroughly
after handling.[5]

P270: Do not eat, drink or
smoke when using this

product.[8]

If Swallowed: Immediately call
a POISON CENTER or
doctor/physician.[8] Rinse
mouth.[6] Do NOT induce

vomiting.[8]

P280: Wear protective gloves/
protective clothing/ eye

protection/ face protection.[5]

P302 + P352: IF ON SKIN:
Wash with plenty of water.[5]

Take off immediately all
contaminated clothing and

wash it before reuse.[5][8]

If skin irritation occurs: Get

medical help.[5]

P305 + P354 + P338: IF IN
EYES: Immediately rinse with
water for several minutes.
Remove contact lenses, if
present and easy to do.

Continue rinsing.[5]

Get medical help.[5]
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Experimental Protocol: Preparation of a Br-PEG3-
OH Solution

This protocol outlines the safe preparation of a solution of Br-PEG3-OH.
1. Engineering Controls and Personal Protective Equipment (PPE):

e All work must be conducted in a properly functioning chemical fume hood.[9]

o Eye/Face Protection: Wear chemical safety goggles or a face shield.[7][10]

» Skin Protection: Wear nitrile or other chemical-resistant gloves.[9] A lab coat is mandatory.[9]

o Respiratory Protection: If working outside of a fume hood or if aerosols may be generated, a
NIOSH-approved respirator is required.[7][9]

2. Materials:

e Br-PEG3-OH

e Desired solvent (e.g., DMSO, DMF, DCM, Water)[1]

o Appropriate glassware (e.g., beaker, graduated cylinder)
e Magnetic stirrer and stir bar (optional)

o Pipettes and pipette tips

3. Procedure:

o Ensure the chemical fume hood is on and the sash is at the appropriate height.
e Don all required PPE.

e Place the desired volume of solvent into a beaker.

o Carefully measure the required mass or volume of Br-PEG3-OH.

e Slowly add the Br-PEG3-OH to the solvent while stirring.

 If necessary, use a magnetic stirrer to ensure the solution is homogeneous.

e Once dissolved, transfer the solution to a clearly labeled, sealed container.

o Clean any spills immediately according to the spill management protocol.
 Remove PPE and wash hands thoroughly after handling.[5]

Handling, Storage, and Spill Management

Handling:

o Handle in a well-ventilated place.[5][10]
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Avoid contact with skin and eyes.[11]

Avoid inhalation of vapor or mist.[10][11]

Do not eat, drink, or smoke when using this product.[8]

Wash hands thoroughly after handling.[5][10]

Storage:

» Store in a tightly closed container in a dry, cool, and well-ventilated place.[5][7]

o Recommended storage temperatures vary, with suggestions of 4°C, -5°C, and -20°C for
long-term storage.[2][3][12]

e Protect from sunlight and moisture.[2][13]

o Store locked up.[5]

e Avoid contact with strong oxidizing agents, strong acids, and strong bases.[7][11]

Spill Management: In the event of a spill, follow the workflow below.
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Immediate Response

Evacuate Immediate Area
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\
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(Gloves, Goggles, Lab Coat, Respirator if needed)

Containmer‘w; & Cleanup

Contain Spill with Inert Material
(e.g., Vermiculite, Sand)

Absorb Spilled Material

Collect into a Sealed Container for Disposal

leanup
\

Clean Spill Area with Soap and Water

Ventilate the Area

Dispose of Waste According to
Institutional & Local Regulations

Report the Incident

Click to download full resolution via product page

Caption: Workflow for handling a Br-PEG3-OH spill.
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Disposal Considerations

Dispose of Br-PEG3-OH and any contaminated materials in accordance with all applicable
local, state, and federal regulations.[9] Do not allow the material to enter drains or waterways.
[9] It is highly recommended to consult with your institution's environmental health and safety
(EHS) department for specific disposal guidance.[9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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